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Compound of Interest

Compound Name: 7-Iodoquinazolin-4(3h)-one

Cat. No.: B1418158 Get Quote

An In-depth Technical Guide to the Molecular Structure and Conformation of 7-Iodoquinazolin-
4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Abstract
The quinazolin-4(3H)-one scaffold is a cornerstone in medicinal chemistry, recognized as a

"privileged structure" due to its prevalence in a wide array of biologically active compounds,

including approved drugs and natural products.[1][2] Its derivatives have demonstrated a vast

spectrum of pharmacological activities such as anticancer, anti-inflammatory, and antimicrobial

properties.[1] This guide focuses on a specific derivative, 7-Iodoquinazolin-4(3H)-one,

providing a detailed exploration of its molecular architecture, conformational dynamics, and the

experimental methodologies required for its unambiguous characterization. By synthesizing

theoretical principles with practical, field-proven protocols, this document serves as an

essential resource for researchers engaged in the design and development of novel

therapeutics based on this versatile heterocyclic system.

The Quinazolinone Core: A Framework of
Significance
The 7-Iodoquinazolin-4(3H)-one molecule is built upon the quinazolin-4(3H)-one framework, a

bicyclic heteroaromatic system where a benzene ring is fused to a pyrimidine ring.[3] This core
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structure is a key component in numerous biologically active compounds.[3] The placement of

an iodine atom at the 7-position introduces a heavy halogen, which can significantly modulate

the molecule's physicochemical properties, such as lipophilicity and metabolic stability.

Furthermore, the iodine atom can serve as a handle for further synthetic modifications, for

instance, in cross-coupling reactions, or act as a potent hydrogen bond acceptor, influencing

interactions with biological targets. The stability and straightforward synthesis methods for

quinazolinones contribute to their continued interest in drug discovery.[4]

Molecular Structure and Elucidation
The systematic IUPAC name for this compound is 7-iodo-3H-quinazolin-4-one. The structure

consists of a planar bicyclic system with the iodine atom substituting a hydrogen on the

benzene ring portion of the scaffold.
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7-Iodoquinazolin-4(3H)-one

IUPAC Numbering

 

Lactam Form
(7-Iodoquinazolin-4(3H)-one)

(More Stable)

Lactim Form
(7-Iodo-4-hydroxyquinazoline)

(Less Stable)

Proton Migration

Starting Material:
2-amino-4-iodobenzoic acid

Reaction:
Heat under reflux
(e.g., 150-180 °C)

Reagent:
Formamide (HCONH₂)

Work-up:
Cool, pour into water,

filter precipitate

Product:
7-Iodoquinazolin-4(3H)-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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